Cas no 1342846-65-4 (4-(1-propyl-1H-pyrazol-5-yl)piperidine)

• Product Name: 4-(1-propyl-1H-pyrazol-5-yl)piperidine
• CAS No: 1342846-65-4
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 4590501
• PubChem ID: 63974437
• Update Time: 2025-05-19

4-(1-propyl-1H-pyrazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-propyl-1H-pyrazol-5-yl)piperidine

• Inchi： 1S/C11H19N3/c1-2-9-14-11(5-8-13-14)10-3-6-12-7-4-10/h5,8,10,12H,2-4,6-7,9H2,1H3
• InChI Key： OMXVHPZWOPXKTR-UHFFFAOYSA-N
• SMILES： N1CCC(C2N(CCC)N=CC=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(1-propyl-1H-pyrazol-5-yl)piperidine

Introduction to 4-(1-propyl-1H-pyrazol-5-yl)piperidine (CAS No. 1342846-65-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(1-propyl-1H-pyrazol-5-yl)piperidine, identified by the chemical identifier CAS No. 1342846-65-4, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are well-documented for their role in drug discovery and development. The presence of a propyl-substituted pyrazole moiety in its molecular structure imparts distinct pharmacological characteristics, making it a promising candidate for further investigation.

The pyrazole ring is a key pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In 4-(1-propyl-1H-pyrazol-5-yl)piperidine, the propyl group enhances the compound's lipophilicity, which can be advantageous for membrane permeability and target binding affinity. This structural feature has been leveraged in the design of novel compounds targeting various diseases, including neurological disorders and cancer.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 4-(1-propyl-1H-pyrazol-5-yl)piperidine's potential applications. Studies have demonstrated its interaction with biological pathways relevant to inflammation, pain management, and neuroprotection. For instance, research has indicated that this compound may modulate the activity of certain ion channels and G-protein coupled receptors (GPCRs), which are critical for signal transduction in neurons.

In the realm of drug development, 4-(1-propyl-1H-pyrazol-5-yl)piperidine has been investigated as a lead compound for synthesizing more complex derivatives with enhanced pharmacological profiles. The pyrazole-piperidine scaffold provides a versatile platform for structure-activity relationship (SAR) studies, allowing researchers to optimize potency, selectivity, and pharmacokinetic properties. This approach aligns with current trends in medicinal chemistry, where rational drug design is prioritized to develop safer and more effective therapeutic agents.

The compound's potential extends beyond traditional pharmaceutical applications. In chemical biology, 4-(1-propyl-1H-pyrazol-5-yl)piperidine serves as a valuable tool for studying enzyme mechanisms and protein-protein interactions. Its ability to act as a competitive inhibitor or modulator of specific targets makes it useful in biochemical assays and high-resolution structural studies. These insights contribute to a deeper understanding of disease pathways and the development of targeted therapies.

Moreover, the synthesis of 4-(1-propyl-1H-pyrazol-5-yl)piperidine exemplifies the growing importance of green chemistry principles in pharmaceutical research. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal environmental impact. Recent reports highlight innovative catalytic processes that have improved the yield and purity of this compound while reducing waste generation. Such advancements not only enhance cost-effectiveness but also align with global efforts to promote sustainable chemical practices.

The therapeutic potential of 4-(1-propyl-1H-pyrazol-5-yl)piperidine is further supported by preclinical studies demonstrating its efficacy in animal models of various diseases. For example, research has shown promising results in reducing neuropathic pain through modulation of voltage-gated sodium channels. Additionally, its anti-inflammatory properties have been observed in models of acute and chronic inflammation, suggesting its utility in treating conditions such as rheumatoid arthritis.

As interest in precision medicine grows, compounds like 4-(1-propyl-1H-pyrazol-5-yl)piperidine are being explored for their potential use in personalized therapeutic strategies. The ability to fine-tune molecular structures allows for the development of drugs tailored to individual patient profiles, improving treatment outcomes and minimizing side effects. This trend underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in advancing drug discovery efforts.

In conclusion, 4-(1-propyl-1H-pyrazol-5-ylo piperidine (CAS No. 1342846 - 65 - 4) represents a significant advancement in medicinal chemistry with diverse applications across multiple therapeutic areas. Its unique structural features combined with recent scientific discoveries position it as a valuable asset in ongoing research efforts aimed at developing novel therapeutics for complex diseases.